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Compound of Interest

Compound Name:
3-(chloromethyl)-4-nitro-1H-

pyrazole

Cat. No.: B13597566

Get Quote

Executive Summary: The "Missing" Data Point
Unlike stable, commercially abundant reagents, 3-(chloromethyl)-4-nitro-1H-pyrazole is

frequently generated in situ or isolated as a transient intermediate due to the high reactivity of

the chloromethyl group alpha to a nitro-aromatic system. Consequently, a standardized,

publicly indexed melting point (MP) is rarely reported in open literature.

Operational Directive: Researchers should not rely on a single literature MP value for this

compound. Instead, quality control must be established by benchmarking against the stable

precursors and monitoring the transformation efficiency.
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Compound Stage Chemical Identity Physical State
Melting Point
(Benchmark)

Starting Material
3-Methyl-4-nitro-1H-

pyrazole
Crystalline Solid 131 – 134 °C [1][2]

Intermediate
(4-Nitro-1H-pyrazol-3-

yl)methanol
Solid

>130 °C (Typical for

nitro-pyrazole

alcohols)

Target Product
3-(Chloromethyl)-4-

nitro-1H-pyrazole

Solid/Oil (Purity

dependent)

Variable/Reactive

(Validate via

NMR/MS)

Comparative Analysis: Precursor vs. Product
To validate the synthesis of the target chloromethyl derivative, one must confirm the complete

consumption of the stable precursors.

A. Starting Material: 3-Methyl-4-nitro-1H-pyrazole[1][2]
CAS: 5334-39-4[1]

Melting Point: 131–134 °C[1]

Appearance: Light yellow to off-white powder.

Solubility: Slightly soluble in water; soluble in DMSO, Methanol.

Significance: This is the stable anchor for the synthesis. If your starting material melts

outside the 131–134 °C range, do not proceed to chlorination.

B. Intermediate: (4-Nitro-1H-pyrazol-3-yl)methanol[3]
Characterization: The oxidation of the methyl group to the alcohol results in a polar

intermediate.

Spectroscopic Shift:
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1H NMR: Disappearance of the methyl singlet (~2.5 ppm) and appearance of the

methylene doublet (~4.6 ppm) and hydroxyl triplet (if DMSO-d6 is used).

IR: Appearance of a broad O-H stretch (~3200–3400 cm⁻¹).

C. Target: 3-(Chloromethyl)-4-nitro-1H-pyrazole
Reactivity Warning: The chloromethyl group is a potent electrophile (alkylating agent). It is

prone to hydrolysis back to the alcohol if exposed to moisture.

Validation:

MP: Often lower than the alcohol precursor due to loss of hydrogen bonding.

Mass Spec: Distinct isotopic pattern for Chlorine (3:1 ratio of M and M+2 peaks).

TLC: Significant R_f shift (less polar) compared to the alcohol precursor.

Experimental Synthesis & Validation Workflow
The synthesis typically proceeds via the chlorination of the hydroxymethyl precursor using

thionyl chloride (SOCl₂).

Protocol: Chlorination of (4-Nitro-1H-pyrazol-3-
yl)methanol
Safety Note: Thionyl chloride releases SO₂ and HCl gases. Perform in a fume hood.

Dissolution: Dissolve (4-nitro-1H-pyrazol-3-yl)methanol (1.0 eq) in anhydrous

dichloromethane (DCM) or chloroform.

Activation: Cool to 0 °C. Add Thionyl Chloride (1.2 – 1.5 eq) dropwise.

Reaction: Allow to warm to room temperature (RT) and reflux if necessary (1–3 hours).

Monitor by TLC for disappearance of the polar alcohol spot.

Workup: Evaporate solvent and excess SOCl₂ under reduced pressure.
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Note: The product may be isolated as the hydrochloride salt if the pyrazole nitrogen is

protonated.

Purification: Recrystallization from non-polar solvents (e.g., Hexane/Ethyl Acetate) if solid;

otherwise, use immediately for the next step (e.g., alkylation).

Visualization: Synthesis & QC Pathway

Start: 3-Methyl-4-nitro-1H-pyrazole
(MP: 131-134°C) Oxidation / FunctionalizationSynthesis Intermediate: (4-Nitro-1H-pyrazol-3-yl)methanol

(Solid, Polar, OH-stretch) Chlorination (SOCl2)Substitution Target: 3-(Chloromethyl)-4-nitro-1H-pyrazole
(Reactive Electrophile)

QC Checkpoint:
1. Mass Spec (Cl pattern)

2. Loss of OH (IR)
3. TLC Shift

Validate

Click to download full resolution via product page

Caption: Logical workflow for synthesizing and validating the target from its stable methyl

precursor.

Troubleshooting & Purity Assessment
Observation Diagnosis Corrective Action

Melting Point Depression
Presence of unreacted alcohol

or solvent impurities.

Dry sample thoroughly under

high vacuum. Check NMR for

solvent peaks.

Broad MP Range (>5°C)
Mixed phase (Product +

Hydrochloride salt).

Neutralize with weak base

(NaHCO₃) if free base is

required, or recrystallize salt.

Reversion to Polar Spot (TLC)
Hydrolysis of -CH₂Cl back to -

CH₂OH.

Store under inert atmosphere

(Argon/N₂) in a desiccator.

Avoid moisture.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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